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Compound of Interest

Compound Name: 3-Ethoxyacrylonitrile

Cat. No.: B1336121

An In-depth Technical Guide to the Physicochemical Properties and Stability of 3-
Ethoxyacrylonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and stability profile of 3-Ethoxyacrylonitrile (CAS No: 61310-53-0). The information
is compiled from safety data sheets and chemical databases to assist researchers and
professionals in its safe handling, application, and storage.

Chemical Identity and Structure

3-Ethoxyacrylonitrile, also known as 3-ethoxyprop-2-enenitrile, is a chemical intermediate
with the molecular formula CsH7NO.[1] It exists as a mixture of cis and trans isomers.

» |IUPAC Name: (2E)-3-ethoxyprop-2-enenitrile[2]
e Molecular Formula: CsH7NO[1][2]
e Synonyms: beta-Ethoxyacrylonitrile, 3-Ethoxypropenenitrile[2][3]

Physicochemical Properties

3-Ethoxyacrylonitrile is a colorless to light orange or yellow clear liquid. A summary of its key
guantitative physicochemical properties is presented below.
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Table 1: Summary of Physicochemical Data for 3-Ethoxyacrylonitrile

Property Value Source(s)

Molecular Weight 97.12 g/mol [1][2]
Colorless to light yellow clear

Appearance o [3]
liquid

. _ 90-91 °C at 19-25 hPa

Boiling Point [1][4](5]
(mmHg)

Density 0.944 g/mL at 25 °C [11[4]

Flash Point 82 °C (179.6 °F) - closed cup [1]

Refractive Index n20/D 1.454

o Data not readily available,
Water Solubility _ [1][6]
presumed slightly soluble

Stability and Reactivity
Chemical Stability

3-Ethoxyacrylonitrile is stable under recommended storage conditions.[1][4] However, it can
become unstable at elevated temperatures and pressures.[1]

Conditions to Avoid

To ensure stability and prevent hazardous reactions, avoid the following:
e Heat, flames, and sparks[1]
e Sources of ignition[1]

 Buildup of electrostatic charge[1]

Incompatible Materials

The compound is known to be incompatible with:
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e Strong acids[1]

e Strong bases[1]

Hazardous Decomposition Products

When involved in a fire, 3-Ethoxyacrylonitrile can decompose to form hazardous products,

including:
e Carbon oxides (CO, CO2)[1]
o Nitrogen oxides (NOx)[1]

The following diagram illustrates the stability and reactivity profile of 3-Ethoxyacrylonitrile.
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Stability and Reactivity Profile of 3-Ethoxyacrylonitrile

Causes Instability / Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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